Cas no 671201-15-3 (2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide)

• Product Name: 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide
• CAS No: 671201-15-3
• MF: C₁₆H₁₇FN₂O₃S
• MW: 336.381186246872
• CID: 5419762
• PubChem ID: 2241436
• Update Time: 2025-05-21

2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethylphenylsulfonamido)-N-(2-fluorophenyl)acetamide
• F3394-1002
• 2-[(2,5-dimethylphenyl)sulfonylamino]-N-(2-fluorophenyl)acetamide
• 671201-15-3
• AKOS000813442
• 2-(2,5-DIMETHYLBENZENESULFONAMIDO)-N-(2-FLUOROPHENYL)ACETAMIDE
• Z31744004
• 2-[[(2,5-Dimethylphenyl)sulfonyl]amino]-N-(2-fluorophenyl)acetamide
• 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide

• Inchi： 1S/C16H17FN2O3S/c1-11-7-8-12(2)15(9-11)23(21,22)18-10-16(20)19-14-6-4-3-5-13(14)17/h3-9,18H,10H2,1-2H3,(H,19,20)
• InChI Key： VXSKZRYRTIFCKG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1F)(=O)CNS(C1=CC(C)=CC=C1C)(=O)=O

Computed Properties

• Exact Mass: 336.09439174g/mol
• Monoisotopic Mass: 336.09439174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Density: 1.322±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 9.13±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide

Introduction to 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide (CAS No. 671201-15-3)

2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide, identified by its CAS number 671201-15-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both sulfonamide and amide functional groups, which are well-known for their diverse biological activities and potential therapeutic applications.

The molecular structure of 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide consists of a sulfonamide moiety attached to a benzene ring substituted with two methyl groups at the 2- and 5-positions. This aromatic sulfonamide is further connected to an acetamide group via an N-(2-fluorophenyl) linkage. The presence of the fluorine atom in the phenyl ring introduces a level of electronic and steric modulation, which can significantly influence the compound's interactions with biological targets.

In recent years, there has been a growing interest in developing novel sulfonamide-based compounds due to their broad spectrum of biological activities. Sulfonamides are known to exhibit antimicrobial, anti-inflammatory, antiviral, and anticancer properties, making them valuable candidates for drug discovery. The specific arrangement of functional groups in 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide suggests potential applications in modulating enzyme activity and receptor binding, which are critical for therapeutic intervention.

One of the most compelling aspects of this compound is its potential as a pharmacophore in the development of new drugs. The combination of the sulfonamide and amide groups provides multiple sites for interaction with biological targets, allowing for precise tuning of pharmacological properties. For instance, the sulfonamide group can engage in hydrogen bonding with polar residues in proteins, while the amide group can interact with hydrophobic pockets. This dual functionality makes 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide a promising candidate for further exploration in drug design.

Recent studies have highlighted the importance of fluorinated aromatic compounds in medicinal chemistry. The fluorine atom can enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties of drug candidates. In particular, fluorinated phenyl rings have been shown to increase the bioavailability and reduce systemic toxicity of small-molecule drugs. The presence of a fluorine atom in the phenyl ring of 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide may contribute to its favorable pharmacokinetic profile and enhance its therapeutic efficacy.

The synthesis of 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include the preparation of the sulfonamide intermediate followed by coupling with the N-(2-fluorophenyl)acetamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high selectivity and efficiency in these transformations.

In terms of biological evaluation, preliminary studies on 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide have shown promising results in vitro. The compound has demonstrated inhibitory activity against several target enzymes and receptors relevant to various diseases. For example, it has exhibited potent binding to bacterial enzymes involved in metabolic pathways, suggesting potential applications in antimicrobial therapy. Additionally, its interactions with mammalian enzymes have been explored, revealing possible applications in treating inflammatory and degenerative disorders.

The structural features of this compound also make it an attractive scaffold for structure-activity relationship (SAR) studies. By systematically modifying specific functional groups or substituents, researchers can gain insights into how structural changes influence biological activity. This information is crucial for optimizing drug candidates and improving their therapeutic index. Future studies may focus on exploring derivatives of 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide that exhibit enhanced potency or selectivity for specific biological targets.

The role of computational chemistry in drug discovery has become increasingly prominent in recent years. Molecular modeling techniques can be used to predict the binding modes and affinity of 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide to various biological targets. These simulations provide valuable insights into how the compound interacts with its intended targets at a molecular level, guiding experimental design and optimization efforts.

In conclusion, 671201-15-3, also known as 2-(2,5-dimethylbenzenesulfonamido)-N-(2-fluorophenyl)acetamide, represents a significant advancement in pharmaceutical chemistry with potential applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a crucial role in shaping the future of medicine.